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Compound of Interest

Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity

Methyl tetradecanoate-D27 (also known as Myristic acid methyl ester-D27). This deuterated

fatty acid methyl ester is a critical internal standard for quantitative analysis in mass

spectrometry-based applications, particularly in lipidomics and metabolic research. This

document outlines key specifications from various suppliers, a representative experimental

protocol for its use, and visual workflows to guide researchers in its application.

Supplier and Product Specification Overview
High-purity Methyl tetradecanoate-D27 is available from several reputable suppliers. The

following table summarizes the key quantitative data for easy comparison. Purity levels are

consistently high across these vendors, ensuring reliable performance in sensitive analytical

methods.
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Supplier
Product
Name

CAS
Number

Chemical
Purity

Isotopic
Purity

Available
Pack Sizes

LGC

Standards

Methyl

Tetradecanoa

te-d27

434349-93-6 min 98% 98 atom % D 0.1 g, 0.5 g

MedChemEx

press

Methyl

tetradecanoat

e-d27

434349-93-6 >98% Not specified

5 mg, 10 mg,

25 mg, 50

mg, 100 mg

MyBioSource

Methyl

Tetradecanoa

te-D27

Not specified >98% Not specified
100 mg,

5x100 mg

Cayman

Chemical

Myristic Acid

methyl ester-

d27

434349-93-6 Not specified

≥99%

deuterated

forms (d1-

d27)

5 mg, 10 mg,

25 mg, 50 mg

Fisher

Scientific

(from CDN

Isotopes)

Methyl

Tetradecanoa

te-d27

434349-93-6 Not specified 98 atom % D 0.1 g, 0.5 g

Core Applications and Methodologies
Methyl tetradecanoate-D27 is primarily utilized as an internal standard in quantitative mass

spectrometry (MS) and gas chromatography-mass spectrometry (GC-MS) for the precise

measurement of its non-deuterated counterpart, methyl tetradecanoate.[1] The stable isotope-

labeled standard co-elutes with the endogenous analyte but is distinguished by its higher mass,

allowing for accurate quantification by correcting for variations in sample preparation and

instrument response.

Representative Experimental Protocol: Quantification of
Methyl Tetradecanoate in a Biological Sample using GC-
MS
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This protocol provides a general workflow for the use of Methyl tetradecanoate-D27 as an

internal standard for the quantification of methyl tetradecanoate in a lipid extract from a

biological sample.

1. Materials:

Biological sample (e.g., plasma, cell lysate)

Methyl tetradecanoate-D27 (from a reputable supplier)

Solvents for lipid extraction (e.g., chloroform, methanol, water in a 2:1:0.8 v/v/v ratio - Bligh-

Dyer method)

Transesterification reagent (e.g., 14% BF3 in methanol or 2% H2SO4 in methanol)

Internal standard stock solution (e.g., 1 mg/mL Methyl tetradecanoate-D27 in a suitable

organic solvent like hexane)

Calibration standards of non-deuterated methyl tetradecanoate

GC-MS system with a suitable capillary column (e.g., a polar column for fatty acid methyl

ester analysis)

2. Sample Preparation: a. Lipid Extraction: i. Homogenize the biological sample. ii. Perform a

lipid extraction using a standard method like the Bligh-Dyer or Folch procedure. iii. Evaporate

the organic solvent containing the lipid extract to dryness under a stream of nitrogen. b. Internal

Standard Spiking: i. Reconstitute the dried lipid extract in a known volume of solvent. ii. Add a

precise amount of the Methyl tetradecanoate-D27 internal standard stock solution to the lipid

extract. The amount added should be comparable to the expected concentration of the

endogenous analyte. c. Transesterification: i. Add the transesterification reagent to the sample.

ii. Heat the mixture at a specified temperature (e.g., 80-100°C) for a defined period (e.g., 1-2

hours) to convert fatty acids in the lipid extract to their corresponding methyl esters (FAMEs). iii.

After cooling, add water and a non-polar solvent (e.g., hexane) to extract the FAMEs. iv. Collect

the organic (upper) layer containing the FAMEs. d. Sample Concentration: i. Evaporate the

solvent from the FAME extract to a small, known volume.
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3. GC-MS Analysis: a. Injection: Inject an aliquot of the final FAME extract onto the GC-MS

system. b. Chromatography: Use a temperature gradient program suitable for separating fatty

acid methyl esters. c. Mass Spectrometry: Operate the mass spectrometer in selected ion

monitoring (SIM) mode to monitor characteristic ions for both methyl tetradecanoate and

Methyl tetradecanoate-D27.

For methyl tetradecanoate (C15H30O2, MW: 242.4 g/mol ), monitor ions such as m/z 242
(M+), 211 ([M-31]+), and 74 (McLafferty rearrangement ion).
For Methyl tetradecanoate-D27 (C15H3D27O2, MW: ~269.6 g/mol ), monitor the
corresponding shifted ions, for example, m/z 269 (M+).

4. Data Analysis: a. Quantification: Determine the concentration of endogenous methyl

tetradecanoate by calculating the peak area ratio of the analyte to the internal standard and

comparing this ratio to a calibration curve generated from standards with known concentrations

of methyl tetradecanoate and a fixed concentration of the internal standard.

Visualizing the Workflow and Quality Control
To further clarify the experimental process and the logic behind quality assurance, the following

diagrams are provided in the DOT language for Graphviz.
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Caption: Experimental workflow for the quantification of methyl tetradecanoate.
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Caption: Logical flow of quality control for using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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